Cas no 5268-38-2 (1,6-naphthyridin-4(1H)-one)

• Product Name: 1,6-naphthyridin-4(1H)-one
• CAS No: 5268-38-2
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 829454
• Update Time: 2026-04-29

1,6-naphthyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridin-4-ol
• [1,6]NAPHTHYRIDIN-4-OL
• 1,6-naphthyridin-4(1H)-one

Computed Properties

• Exact Mass: 146.04800

Experimental Properties

• PSA: 45.75000
• LogP: 0.92310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,6-naphthyridin-4(1H)-one

1,6-Naphthyridin-4(1H)-one: A Comprehensive Overview

The compound 1,6-naphthyridin-4(1H)-one, with CAS number 5268-38-2, is a significant organic molecule that has garnered attention in various fields of chemistry and materials science. This compound belongs to the family of naphthyridines, which are heterocyclic aromatic compounds with two nitrogen atoms in their structure. The unique electronic properties and structural features of 1,6-naphthyridin-4(1H)-one make it a subject of interest for researchers exploring its potential applications in drug design, optoelectronics, and advanced materials.

Recent studies have highlighted the importance of 1,6-naphthyridin-4(1H)-one in the development of novel pharmaceutical agents. Its structure allows for the incorporation of functional groups that can enhance bioavailability and target-specific activity. For instance, researchers have investigated the compound's ability to act as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders. These findings underscore the potential of 1,6-naphthyridin-4(1H)-one as a versatile building block in medicinal chemistry.

In the realm of materials science, 1,6-naphthyridin-4(1H)-one has been explored for its role in creating advanced organic semiconductors. Its planar structure and conjugated π-system enable efficient charge transport properties, making it a candidate for applications in organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). Recent breakthroughs in synthetic methodologies have further enhanced the scalability of this compound, paving the way for its integration into next-generation electronic devices.

The synthesis of 1,6-naphthyridin-4(1H)-one has been optimized through various routes, including cyclization reactions and tandem processes. These methods not only improve yield but also allow for the introduction of substituents at specific positions on the naphthyridine ring. Such modifications are crucial for tailoring the physical and chemical properties of the compound to meet diverse application requirements.

From an environmental perspective, 1,6-naphthyridin-4(1H)-one has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have developed green chemistry approaches to synthesize this compound using renewable resources and catalytic systems. These advancements align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 1,6-naphthyridin-4(1H)-one stands as a pivotal molecule with multifaceted applications across various scientific domains. Its structural versatility and tunable properties continue to drive innovative research directions. As scientific understanding deepens and new technologies emerge, 5268-38-2 is poised to play an even more prominent role in shaping future advancements in chemistry and beyond.